Cas no 499993-58-7 (1,4-dimethyl-5-nitro-1h-imidazole-2-carbaldehyde)

1,4-dimethyl-5-nitro-1h-imidazole-2-carbaldehyde structure
499993-58-7 structure
Product Name:1,4-dimethyl-5-nitro-1h-imidazole-2-carbaldehyde
CAS No:499993-58-7
MF:C6H7N3O3
MW:169.138080835342
CID:933023
PubChem ID:10931841
Update Time:2025-04-19

1,4-dimethyl-5-nitro-1h-imidazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1,4-dimethyl-5-nitro-1h-imidazole-2-carbaldehyde
    • 1,4-dimethyl-5-nitroimidazole-2-carbaldehyde
    • 1,4-dimethyl-5-nitro-1H-2-imidazolcarbaldehyde
    • 499993-58-7
    • DTXSID90448735
    • AKOS006228521
    • Inchi: 1S/C6H7N3O3/c1-4-6(9(11)12)8(2)5(3-10)7-4/h3H,1-2H3
    • InChI Key: QSHIMTDMPAIZEA-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=C(C)N=C(C=O)N1C)=O

Computed Properties

  • Exact Mass: 169.04900
  • Monoisotopic Mass: 169.04874109g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 80.7Ų

Experimental Properties

  • PSA: 80.71000
  • LogP: 0.97240
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